Cas no 1804367-61-0 (2-(Aminomethyl)-6-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

• Product Name: 2-(Aminomethyl)-6-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
• CAS No: 1804367-61-0
• MF: C₈H₅F₆IN₂O
• MW: 386.03299498558
• CID: 4836716
• Update Time: 2025-10-28

2-(Aminomethyl)-6-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F6IN2O/c9-7(10,11)3-1-5(15)17-4(2-16)6(3)18-8(12,13)14/h1H,2,16H2
• InChI Key： OYDQAARJALXGNH-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=C(C(CN)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 2.5
• Topological Polar Surface Area: 48.1

Additional information on 2-(Aminomethyl)-6-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

2-(Aminomethyl)-6-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine: A Comprehensive Overview

2-(Aminomethyl)-6-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine, also known by its CAS number 1804367-61-0, is a highly specialized organic compound with significant applications in the field of medicinal chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and potential biological activities. The structure of this compound is characterized by a pyridine ring substituted with an aminomethyl group at position 2, an iodo group at position 6, a trifluoromethoxy group at position 3, and a trifluoromethyl group at position 4. These substituents contribute to the compound's distinct chemical and physical properties.

The synthesis of 2-(Aminomethyl)-6-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine involves a series of intricate chemical reactions, including nucleophilic substitutions, electrophilic substitutions, and coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity. Researchers have also explored various solvent systems and catalysts to optimize the reaction conditions, ensuring scalability for potential industrial applications.

The compound's electronic properties are significantly influenced by the electron-withdrawing groups such as the trifluoromethoxy and trifluoromethyl substituents. These groups enhance the electrophilicity of the pyridine ring, making it more reactive towards nucleophilic attacks. This characteristic has been exploited in various chemical transformations, including cross-coupling reactions and Michael additions. The presence of the iodo group further adds to the compound's versatility, as it can serve as a leaving group in substitution reactions or act as an oxidizing agent in certain contexts.

In terms of biological activity, 2-(Aminomethyl)-6-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine has shown promising results in preliminary studies targeting various disease states. For instance, recent research has highlighted its potential as an anticancer agent due to its ability to inhibit key enzymes involved in tumor progression. Additionally, the compound has demonstrated anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases such as arthritis.

The application of computational chemistry tools has greatly enhanced our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure, while molecular docking studies have revealed potential binding modes with target proteins. These computational approaches have been instrumental in guiding experimental efforts and accelerating drug discovery processes.

From an environmental perspective, the synthesis and handling of 2-(Aminomethyl)-6-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine require careful consideration due to its halogenated substituents. However, ongoing research is focused on developing greener synthesis routes that minimize waste and reduce environmental impact. The use of biodegradable solvents and catalytic systems is being explored to achieve sustainable production methods.

In conclusion, 2-(Aminomethyl)-6-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine represents a cutting-edge molecule with immense potential in medicinal chemistry and related fields. Its unique structure, coupled with recent advancements in synthetic and computational techniques, positions it as a valuable tool for addressing unmet therapeutic needs. As research continues to unfold, this compound is expected to play an increasingly important role in drug development and chemical innovation.